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Compound of Interest

Compound Name: Cholesteryl palmitate-d31

Cat. No.: B15557434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the theoretical mass calculation for Cholesteryl
palmitate-d31, a deuterated form of cholesteryl palmitate. The inclusion of deuterium isotopes

is a common strategy in drug development and metabolic research to alter pharmacokinetic

properties or for use as an internal standard in analytical studies. Understanding the precise

mass of this molecule is critical for mass spectrometry analysis, metabolic tracking, and

pharmacokinetic modeling.

Core Data Summary
The following table summarizes the key quantitative data used in the calculation of the

theoretical mass of Cholesteryl palmitate-d31.
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Component Chemical Formula
Molecular Weight (
g/mol )

Source

Cholesteryl Palmitate C₄₃H₇₆O₂ ~625.08 [1]

Cholesteryl Palmitate-

d31
C₄₃H₄₅D₃₁O₂ ~656.25 [2][3]

Carbon-12 (¹²C) C 12.000000 u [4][5]

Hydrogen-1 (¹H) H 1.007825 u [6]

Oxygen-16 (¹⁶O) O 15.994915 u [7][8]

Deuterium (²H or D) D 2.014102 u [6][9]

Methodology for Theoretical Mass Calculation
The theoretical mass of a molecule is the sum of the exact masses of its constituent atoms,

using the mass of the most abundant isotope for each element. For Cholesteryl palmitate-
d31, this involves the isotopes Carbon-12 (¹²C), Hydrogen-1 (¹H), Oxygen-16 (¹⁶O), and

Deuterium (²H).

The chemical formula for unlabeled cholesteryl palmitate is C₄₃H₇₆O₂.[1][10][11][12] In the

deuterated version, Cholesteryl palmitate-d31, 31 of the 76 hydrogen atoms are replaced by

deuterium atoms. This results in the chemical formula C₄₃H₄₅D₃₁O₂.[2]

The calculation proceeds as follows:

Calculate the mass of the carbon atoms:

43 atoms * 12.000000 u/atom = 516.000000 u

Calculate the mass of the remaining hydrogen atoms:

45 atoms * 1.007825 u/atom = 45.352125 u

Calculate the mass of the oxygen atoms:

2 atoms * 15.994915 u/atom = 31.98983 u
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Calculate the mass of the deuterium atoms:

31 atoms * 2.014102 u/atom = 62.437162 u

Sum the masses of all atoms to find the theoretical mass of Cholesteryl palmitate-d31:

516.000000 u + 45.352125 u + 31.98983 u + 62.437162 u = 655.779117 u

Experimental Workflow Visualization
The logical flow of the theoretical mass calculation can be visualized as follows:

Inputs: Atomic Masses Molecular Formula: C₄₃H₄₅D₃₁O₂

Calculation Steps

Final Summation

¹²C: 12.000000 u

Mass of Carbon = 43 * 12.000000 u

¹H: 1.007825 u

Mass of Hydrogen = 45 * 1.007825 u

¹⁶O: 15.994915 u

Mass of Oxygen = 2 * 15.994915 u

²H: 2.014102 u

Mass of Deuterium = 31 * 2.014102 u

Cholesteryl Palmitate-d31

Theoretical Mass = Σ(Masses)

Click to download full resolution via product page

Caption: Workflow for calculating the theoretical mass.

Conclusion
The calculated theoretical mass of Cholesteryl palmitate-d31 is 655.779117 u. This value is

derived from the sum of the exact masses of the constituent isotopes. This precise mass is

fundamental for high-resolution mass spectrometry, enabling researchers to accurately identify

and quantify this deuterated compound in complex biological matrices. This information is vital
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for studies involving drug metabolism, pharmacokinetics, and the use of stable isotope-labeled

internal standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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